Cas no 54269-63-5 ((E)-2,3-Dichlorobut-2-enenitrile)

• Product Name: (E)-2,3-Dichlorobut-2-enenitrile
• CAS No: 54269-63-5
• MF: C₄H₃Cl₂N
• MW: 135.979318857193
• CID: 2184701
• Update Time: 2023-08-05

(E)-2,3-Dichlorobut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2,3-dichloro-2-butenenitrile
• (E)-2,3-Dichlorobut-2-enenitrile

• Inchi： 1S/C4H3Cl2N/c1-3(5)4(6)2-7/h1H3/b4-3+
• InChI Key： LLMGNUJIUCTHQQ-ONEGZZNKSA-N
• SMILES： Cl/C(=C(\C#N)/Cl)/C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 139
• Topological Polar Surface Area: 23.8